Cas no 215454-23-2 (1-amino-7-Isoquinolinol)

• Product Name: 1-amino-7-Isoquinolinol
• CAS No: 215454-23-2
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1109057
• PubChem ID: 22631313
• Update Time: 2025-10-15

1-amino-7-Isoquinolinol Chemical and Physical Properties

Names and Identifiers

• 1-amino-7-Isoquinolinol
• 215454-23-2
• RXUCSGSFYHUFFS-UHFFFAOYSA-N
• 1-amino-isoquinoline-7-ol
• ZB0654
• 1-Amino-isoquinolin-7-ol
• DA-29819
• SCHEMBL6435603
• 1-aminoisoquinolin-7-ol
• CHEMBL3357796
• EN300-4301059
• Z1255359472

• Inchi： 1S/C9H8N2O/c10-9-8-5-7(12)2-1-6(8)3-4-11-9/h1-5,12H,(H2,10,11)
• InChI Key： RXUCSGSFYHUFFS-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CN=C(C=2C=1)N

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1A^2